Cas no 824983-82-6 (Thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione, 3-hydroxy-6-phenyl-)

• Product Name: Thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione, 3-hydroxy-6-phenyl-
• CAS No: 824983-82-6
• MF: C₁₂H₈N₂O₃S
• MW: 260.268521308899
• CID: 689460
• PubChem ID: 11514445
• Update Time: 2024-03-02

Thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione, 3-hydroxy-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione, 3-hydroxy-6-phenyl-
• 3-hydroxy-6-phenyl-1H-thieno[3,2-d]pyrimidine-2,4-dione

• Inchi： 1S/C12H8N2O3S/c15-11-10-8(13-12(16)14(11)17)6-9(18-10)7-4-2-1-3-5-7/h1-6,17H,(H,13,16)
• InChI Key： AUGRTFPCHUPOTH-UHFFFAOYSA-N
• SMILES： C1(=O)N(O)C(=O)C2SC(C3=CC=CC=C3)=CC=2N1

Computed Properties

• Exact Mass: 260.02556330g/mol
• Monoisotopic Mass: 260.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines